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Executive Summary

3-Methoxythiophene-2-carbonyl chloride (CAS: 54450-14-5) is a specialized heterocyclic
building block primarily utilized in the synthesis of pharmaceutical agents, particularly kinase
inhibitors and antibiotics requiring a thiophene core. Unlike its liquid methyl-substituted
analogs, this compound is a solid at room temperature, presenting unique handling challenges
regarding solubility and moisture sensitivity. This guide provides a definitive technical analysis
of its physical properties, synthesis pathways, and critical handling protocols to ensure
experimental reproducibility and safety.

Physicochemical Profile

The physical state of 3-methoxythiophene-2-carbonyl chloride distinguishes it from many
common acid chlorides. While often assumed to be a liquid due to the low molecular weight of
the thiophene ring, the 3-methoxy substituent introduces significant intermolecular interactions
(dipole-dipole), raising the melting point significantly.

Table 1: Key Physical Properties
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Property Value | Description Source
CAS Number 54450-14-5 [1, 2]
Molecular Formula CeHsCIO2S [1]
Molecular Weight 176.62 g/mol [1]
Appearance Off-white to pale yellow solid [1]
Melting Point 85-90°C [1]

- . Not standardly determined
Boiling Point _ [3]
(Decomposes/Sublimes)

N Soluble in DCM, THF, Toluene;
Solubility ] [4]
Reacts with Water

o Moisture Sensitive
Stability ) [5]
(Hydrolytically Unstable)

Technical Insight: The Boiling Point Anomaly

Researchers often search for a boiling point to determine distillation conditions. However, 3-
methoxythiophene-2-carbonyl chloride is a solid with a high melting point (85-90 °C). Unlike
the 3-methyl analog (BP ~216°C), the methoxy variant is rarely distilled. Heating this electron-
rich acid chloride to its theoretical boiling point (>220°C at atm) often leads to thermal
decomposition or polymerization.

e Operational Recommendation: Do not attempt atmospheric distillation. If purification is
required, recrystallization from dry hexane/toluene or sublimation under high vacuum is
preferred.

Synthesis & Reaction Mechanism[2][3][4][5][6]

The synthesis of 3-methoxythiophene-2-carbonyl chloride typically proceeds via the
activation of 3-methoxythiophene-2-carboxylic acid using a chlorinating agent such as Thionyl
Chloride (

) or Oxalyl Chloride.
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Mechanistic Pathway

The conversion follows a nucleophilic acyl substitution mechanism.[1][2] The presence of the
electron-donating methoxy group at the 3-position increases the electron density of the
thiophene ring, potentially making the carbonyl carbon less electrophilic than in simple benzoyl
chlorides. A catalyst (DMF) is often required to form the reactive Vilsmeier-Haack intermediate.

[3]14]

Diagram 1: Synthesis & Activation Mechanism
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Caption: Conversion of carboxylic acid to acid chloride via thionyl chloride, releasing gaseous
byproducts.[2][3][4]

Experimental Handling & Stability

The primary failure mode when using this compound is hydrolysis. The methoxy group pushes
electron density into the ring, but the acid chloride moiety remains highly susceptible to
nucleophilic attack by water.

Hydrolysis Risk

Upon contact with atmospheric moisture, the compound reverts to the parent carboxylic acid
and releases hydrochloric acid fumes. This degradation is often invisible (the solid remains
white) but leads to failed downstream coupling reactions.

Diagram 2: Hydrolysis & Degradation Logic
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Caption: Pathway of degradation upon exposure to moisture, rendering the reagent inactive.

Recommended Protocol for Use

To ensure integrity, follow this "Self-Validating" protocol:
+ Storage Check: Store the solid under Argon/Nitrogen at 2-8°C.

¢ Visual Inspection: If the solid appears "wet" or smells strongly of HCI (acrid), it has
hydrolyzed.

¢ Re-activation (The "Fix"):

o

If you suspect partial hydrolysis, do not discard.

[¢]

Dissolve the solid in neat Thionyl Chloride (

).

Reflux for 1-2 hours.

[¢]

Remove excess

[e]
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under vacuum. This converts any hydrolyzed acid back to the chloride.

e Solvent Choice: Use anhydrous Dichloromethane (DCM) or Toluene. Avoid alcohols or wet
ethers.

Safety & Regulatory Information
As an acid chloride, this compound poses significant health risks.
» GHS Classification:
o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns).
o Acute Toxicity: Category 4 (Harmful if swallowed).
e PPE Requirements:
o Face shield and safety goggles (vapor can damage eyes).
o Chemical-resistant gloves (Nitrile/Neoprene).
o Fume Hood: Mandatory. The hydrolysis releases HCI gas which is toxic upon inhalation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1313556?utm_src=pdf-body
https://www.benchchem.com/product/b1313556?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/enamine/ena428683561?context=bbe
https://echa.europa.eu/
https://www.masterorganicchemistry.com/
https://prepchem.com/
https://www.benchchem.com/product/b1313556?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Sources

e 1. masterorganicchemistry.com [masterorganicchemistry.com]

e 2. masterorganicchemistry.com [masterorganicchemistry.com]

e 3. orgosolver.com [orgosolver.com]

e 4. derpharmachemica.com [derpharmachemica.com]

e 5. 3-methoxythiophene-2-carbonyl chloride | 54450-14-5 [sigmaaldrich.com]

 To cite this document: BenchChem. [3-Methoxythiophene-2-carbonyl Chloride: Technical
Profile & Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313556#3-methoxythiophene-2-carbonyl-chloride-

melting-point-and-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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